2-(3-Chloro-4-ethylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane

• Molecular Formula: C13H18BClO2
• Molecular Weight: 252.55 g/mol
• IUPAC Name: 2-(3-chloro-4-ethylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C13H18BClO2/c1-4-10-5-6-11(7-12(10)15)14-16-8-13(2,3)9-17-14/h5-7H,4,8-9H2,1-3H3
• InChI Key: UPWMNDKXSMNSGS-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=CC(=C(C=C2)CC)Cl

Description

2-(3-Chloro-4-ethylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane is a boronate ester featuring a 1,3,2-dioxaborinane core substituted with a 5,5-dimethyl group and a 3-chloro-4-ethylphenyl moiety. This compound belongs to a class of organoboron reagents widely used in Suzuki-Miyaura cross-coupling reactions due to their stability and reactivity under catalytic conditions .

Comparison with Similar Compounds

Core Structural Variations

The 1,3,2-dioxaborinane scaffold is common among analogs, but substituents on the phenyl ring and borinate ring significantly influence reactivity and stability. Key comparisons include:

Compound Name	Substituents on Phenyl Ring	CAS Number	Key Properties/Applications	Reference
Target Compound	3-Cl, 4-Et	Not specified	Likely high steric bulk, moderate EW effect	-
2-(4-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane	4-Cl	827605-29-8	Used in Ni-catalyzed Suzuki couplings; Cl provides EW effect enhancing oxidative addition
2-(4-Methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane	4-OMe	213596-33-9	Electron-donating OMe group reduces electrophilicity; used in arylations
2-(3-Methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane	3-Me	223799-24-4	Steric hindrance from Me lowers reactivity in coupling reactions
2-(4-Fluoro-3-methylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane	4-F, 3-Me	1177399-08-4	Combined EW (F) and steric (Me) effects improve selectivity

EW = Electron-Withdrawing

Electronic and Steric Effects

• Chloro vs. Ethyl Groups: The 3-Cl group in the target compound introduces electron-withdrawing effects, polarizing the boron center and enhancing electrophilicity for cross-coupling.
• Methoxy vs. Halogen : Methoxy-substituted analogs (e.g., 4-OMe) exhibit reduced reactivity due to electron-donating effects, whereas halogenated derivatives (e.g., 4-Cl, 4-F) show higher compatibility with transition-metal catalysts .

Physical and Spectroscopic Properties

• Purity : Commercial analogs (e.g., 2-(4-methoxyphenyl)-5,5-dimethyl-1,3,2-dioxaborinane) are typically >95% pure .
• Spectroscopy :
  • ¹H NMR : Aromatic protons in chloro-substituted derivatives resonate at δ 7.2–7.8 ppm, while ethyl groups appear as multiplets near δ 1.2–1.4 (CH3) and δ 2.5–2.7 (CH2) .
  • IR : B-O stretching vibrations at ~1340–1280 cm⁻¹ and aromatic C-Cl stretches at ~750 cm⁻¹ are characteristic .